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Introduction
Mycoplasma, a genus of bacteria lacking a cell wall, are significant pathogens in veterinary

medicine, causing substantial economic losses in the poultry and swine industries.[1] Due to

their unique biology, they are inherently resistant to common antibiotics like penicillin that target

cell wall synthesis.[1] Tylvalosin tartrate, a macrolide antibiotic, is effective against various

Mycoplasma species by inhibiting protein synthesis.[1][2] Accurate in vitro susceptibility testing

is crucial for determining the efficacy of tylvalosin tartrate against clinical isolates, monitoring

for the development of resistance, and establishing appropriate therapeutic regimens.[3][4][5]

This document provides detailed application notes and protocols for determining the in vitro

susceptibility of Mycoplasma species to tylvalosin tartrate, primarily focusing on the broth

microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Mechanism of Action of Tylvalosin Tartrate
Tylvalosin, like other macrolide antibiotics, exerts its bacteriostatic effect by targeting the

bacterial ribosome.[2][6] It binds to the 50S ribosomal subunit, interfering with protein

synthesis.[2][7] This binding action inhibits the translocation of peptidyl-tRNA, ultimately halting

the elongation of the polypeptide chain and preventing the synthesis of essential bacterial
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proteins.[8] In some cases, at concentrations above the MIC, tylvalosin has demonstrated

bactericidal effects against certain Mycoplasma species.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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